2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C14H16N2O3S/c1-9-7-12(10(2)18-9)13(17)16-5-3-11(8-16)19-14-15-4-6-20-14/h4,6-7,11H,3,5,8H2,1-2H3
• InChI Key: BZZRDNWNPAROOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCC(C2)OC3=NC=CS3
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole (2-DMF-PT) is a heterocyclic compound that is gaining popularity in the scientific community due to its potential applications in the field of medicinal chemistry. It is a non-aromatic five-membered ring with sulfur and nitrogen atoms and has been shown to exhibit a variety of biological activities, including antifungal, antibacterial, and antitumor properties. As a result, it is of great interest to researchers in the field of medicinal chemistry, as it could potentially be used as a drug candidate.

Scientific Research Applications

2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole has been studied extensively in the field of medicinal chemistry and has been found to exhibit a variety of biological activities, including antifungal, antibacterial, and antitumor properties. It has been used in the synthesis of a number of novel compounds, some of which have potential applications in the treatment of cancer, HIV, and other diseases. In addition, 2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole has been used in the synthesis of peptides, which may have potential applications in drug delivery.

Mechanism of Action

The exact mechanism of action of 2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole is not yet fully understood. However, it is believed to act by modulating the activity of enzymes and receptors involved in the regulation of gene expression, cell proliferation and differentiation, and apoptosis. In addition, it has been suggested that 2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole may interact with DNA and RNA, as well as with other biomolecules, such as proteins and lipids.
Biochemical and Physiological Effects
2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including those of breast, lung, and colon cancer. In addition, it has been found to induce apoptosis in cancer cells and to inhibit the growth of certain bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. It has also been found to possess anti-inflammatory and antioxidant properties, as well as to reduce the levels of certain enzymes involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in high yields and purity. In addition, it is relatively stable and can be stored for long periods of time. However, it is important to note that 2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole is a highly reactive compound and should be handled with care.

Future Directions

The potential applications of 2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole are vast and there are many potential future directions for research. For example, further research is needed to better understand its mechanism of action and to identify novel compounds that may be synthesized using 2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole as a starting material. In addition, further research is needed to explore its potential applications in the treatment of various diseases, including cancer, HIV, and other diseases. Furthermore, research is needed to investigate its potential applications in drug delivery and to evaluate its safety and efficacy in clinical trials. Finally, research is needed to explore its potential applications in other areas, such as agriculture and environmental science.

Synthesis Methods

The synthesis of 2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole has been described in several publications. The most commonly used method is a two-step process involving the reaction of 2,5-dimethylfuran-3-carbonyl chloride (DMF-Cl) with pyrrolidin-3-yloxy-1,3-thiazole (P-Thiazole) in the presence of a base, such as potassium carbonate, followed by a condensation reaction with an acid, such as acetic acid. The reaction yields 2-{[1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole in high yield and purity.